molecular formula C16H13BrO5 B8546879 Dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate CAS No. 825650-06-4

Dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate

Cat. No.: B8546879
CAS No.: 825650-06-4
M. Wt: 365.17 g/mol
InChI Key: XURFQLOMVOWLKL-UHFFFAOYSA-N
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Description

Dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C16H13BrO5 and its molecular weight is 365.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

825650-06-4

Molecular Formula

C16H13BrO5

Molecular Weight

365.17 g/mol

IUPAC Name

dimethyl 2-(2-bromophenoxy)benzene-1,4-dicarboxylate

InChI

InChI=1S/C16H13BrO5/c1-20-15(18)10-7-8-11(16(19)21-2)14(9-10)22-13-6-4-3-5-12(13)17/h3-9H,1-2H3

InChI Key

XURFQLOMVOWLKL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)C(=O)OC)OC2=CC=CC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-terephthalic acid dimethyl ester 2j (10 g, 47.1 mmol), 2-bromophenol 1j (6.0 mL, 51.8 mmol) and potassium carbonate (7.16 g, 51.8 mmol) in N,N-dimethylformamide (100 mL) was heated at 100° C. for 36 h. The mixture was allowed to cool to rt, then poured into cold dilute hydrochloric acid (0.5 N, 350 mL). The product was extracted into EtOAc, washed with water (4×) and brine (1×) and dried over magnesium sulfate. The solvent was evaporated in vacuo, and the residue was purified by flash chromatography on silica gel using dichloromethane as the eluant. The crude product was isolated (10.5 g) and used without further purification in the subsequent reaction. MS: m/z 365 (MH+).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
7.16 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
350 mL
Type
reactant
Reaction Step Two

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